Cas no 4576-91-4 (Isothiazole, 3-(bromomethyl)-)
3-(Bromomethyl)isothiazole is a versatile heterocyclic compound featuring a reactive bromomethyl group attached to the isothiazole ring. This structural motif makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromomethyl group facilitates further functionalization via nucleophilic substitution or cross-coupling reactions, enabling the introduction of diverse substituents. Its isothiazole core contributes to stability and potential bioactivity, often utilized in medicinal chemistry for antimicrobial or anti-inflammatory applications. The compound’s reactivity and compatibility with various synthetic protocols underscore its utility in constructing complex molecular architectures. Proper handling is advised due to its potential lachrymatory and irritant properties.
Isothiazole, 3-(bromomethyl)- structure
Product Name:Isothiazole, 3-(bromomethyl)-
CAS No:4576-91-4
MF:C4H4BrNS
MW:178.050258636475
MDL:MFCD16038721
CID:1520980
PubChem ID:13037598
Update Time:2025-06-07
Isothiazole, 3-(bromomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Isothiazole, 3-(bromomethyl)-
- 3-(bromomethyl)Isothiazole
- 3-Bromomethyl-isothiazole
- CS-0530172
- DB-070681
- 4576-91-4
- 3-bromomethylisothiazole
- FVJGRFFQOBEQSX-UHFFFAOYSA-N
- 3-(BROMOMETHYL)ISOTHIAZOLE(WXC08610)
- 3-(bromomethyl)-1,2-thiazole
- SCHEMBL2024929
-
- MDL： MFCD16038721
- Inchi： 1S/C4H4BrNS/c5-3-4-1-2-7-6-4/h1-2H,3H2
- InChI Key： FVJGRFFQOBEQSX-UHFFFAOYSA-N
- SMILES： BrCC1C=CSN=1
Computed Properties
- Exact Mass: 176.92500
- Monoisotopic Mass: 176.92478g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 59.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13000
- LogP: 2.03800
Isothiazole, 3-(bromomethyl)- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Isothiazole, 3-(bromomethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1125368-100mg |
3-Bromomethyl-isothiazole |
4576-91-4 | 96% | 100mg |
$300 | 2022-11-02 | |
| eNovation Chemicals LLC | Y1125368-250mg |
3-Bromomethyl-isothiazole |
4576-91-4 | 96% | 250mg |
$420 | 2022-11-02 | |
| eNovation Chemicals LLC | Y1125368-500mg |
3-Bromomethyl-isothiazole |
4576-91-4 | 96% | 500mg |
$660 | 2022-11-02 | |
| eNovation Chemicals LLC | Y1125368-1g |
3-Bromomethyl-isothiazole |
4576-91-4 | 95% | 1g |
$1545 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125368-5g |
3-Bromomethyl-isothiazole |
4576-91-4 | 95% | 5g |
$5465 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1600836-1g |
3-(Bromomethyl)isothiazole |
4576-91-4 | 98% | 1g |
￥20412.00 | 2024-05-13 | |
| eNovation Chemicals LLC | Y1125368-1g |
3-Bromomethyl-isothiazole |
4576-91-4 | 95% | 1g |
$1545 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1125368-5g |
3-Bromomethyl-isothiazole |
4576-91-4 | 95% | 5g |
$5465 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1125368-1g |
3-Bromomethyl-isothiazole |
4576-91-4 | 95% | 1g |
$1545 | 2025-02-18 | |
| eNovation Chemicals LLC | Y1125368-5g |
3-Bromomethyl-isothiazole |
4576-91-4 | 95% | 5g |
$5465 | 2025-02-18 |
Isothiazole, 3-(bromomethyl)- Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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